Cas no 13714-86-8 (5-methyl-2-furonitrile)
5-methyl-2-furonitrile structure
Product Name:5-methyl-2-furonitrile
CAS No:13714-86-8
MF:C6H5NO
MW:107.110001325607
MDL:MFCD02093782
CID:119860
PubChem ID:24874443
Update Time:2025-04-18
5-methyl-2-furonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Methylfuran-2-carbonitrile
- 2-Furancarbonitrile,5-methyl-
- 5-methyl-2-Furancarbonitrile
- 5-METHYL-2-FURONITRILE
- 2-cyano-5-methylfuran
- 2-Furancarbonitrile,5-methyl
- 5-Methyl-furan-2-carbonitril
- 5-methyl-furan-2-carbonitrile
- 5-Methyl-2-furonitrile 97%
- 2-furancarbonitrile, 5-methyl-
- DTXSID80348977
- AKOS001058971
- 5-Methyl-2-furonitrile, 97%
- AT17405
- LS-05102
- Z56963430
- J-006964
- CS-0187161
- FT-0684032
- InChI=1/C6H5NO/c1-5-2-3-6(4-7)8-5/h2-3H,1H
- 13714-86-8
- MFCD02093782
- HMS1783O18
- XGCRBVWSFYTMEC-UHFFFAOYSA-N
- EN300-26733
- SCHEMBL1489553
- SY083776
- ALBB-016420
- DTXCID70300049
- DB-063187
- 5-methyl-2-furonitrile
-
- MDL： MFCD02093782
- Inchi： 1S/C6H5NO/c1-5-2-3-6(4-7)8-5/h2-3H,1H3
- InChI Key： XGCRBVWSFYTMEC-UHFFFAOYSA-N
- SMILES： O1C(C#N)=CC=C1C
Computed Properties
- Exact Mass: 107.03700
- Monoisotopic Mass: 107.037113783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.4
- Topological Polar Surface Area: 36.9Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.02 g/mL at 25 °C(lit.)
- Boiling Point: 173-176 °C(lit.)
- Flash Point: Fahrenheit: 138.2 ° f
Celsius: 59 ° c - Refractive Index: n20/D 1.484(lit.)
- PSA: 36.93000
- LogP: 1.45968
- Solubility: Not available
5-methyl-2-furonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H226-H302-H312-H332
- Warning Statement： P280
- Hazardous Material transportation number：UN 1993 3/PG 1
- WGK Germany：3
- Hazard Category Code： 20/21/22
- Safety Instruction： S26
-
Hazardous Material Identification：
- Safety Term：S26-36
- HazardClass：IRRITANT
- Risk Phrases：R20/21/22
5-methyl-2-furonitrile Customs Data
- HS CODE：2932190090
- Customs Data：
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
5-methyl-2-furonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 065587-500mg |
5-methyl-2-furonitrile |
13714-86-8 | 500mg |
1542.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XV728-200mg |
5-methyl-2-furonitrile |
13714-86-8 | 95% | 200mg |
865.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XV728-50mg |
5-methyl-2-furonitrile |
13714-86-8 | 95% | 50mg |
383.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 065587-500mg |
5-Methyl-2-furonitrile |
13714-86-8 | 500mg |
1542CNY | 2021-05-07 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD104709-100mg |
5-Methylfuran-2-carbonitrile |
13714-86-8 | 95% | 100mg |
￥711.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD104709-250mg |
5-Methylfuran-2-carbonitrile |
13714-86-8 | 95% | 250mg |
￥1066.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD104709-1g |
5-Methylfuran-2-carbonitrile |
13714-86-8 | 95% | 1g |
￥2402.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD104709-5g |
5-Methylfuran-2-carbonitrile |
13714-86-8 | 95% | 5g |
￥8407.0 | 2022-03-01 | |
| TRC | M325140-5mg |
5-methyl-2-furonitrile |
13714-86-8 | 5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M325140-10mg |
5-methyl-2-furonitrile |
13714-86-8 | 10mg |
$ 65.00 | 2022-06-04 |
5-methyl-2-furonitrile Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
13714-86-8 (5-methyl-2-furonitrile) Related Products
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- 617-90-3(2-Furonitrile)
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